Cas no 2228221-30-3 (2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid
• CAS No: 2228221-30-3
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 6255471
• PubChem ID: 165707149
• Update Time: 2025-08-04

2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid
• 2228221-30-3
• EN300-1787134
• 2-[1-(2-fluoro-3-methylphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C13H15FO2/c1-9-4-2-5-10(12(9)14)13(6-3-7-13)8-11(15)16/h2,4-5H,3,6-8H2,1H3,(H,15,16)
• InChI Key： COMQVBYIZOHTJF-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid (CAS No. 2228221-30-3)

2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid (CAS No. 2228221-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutylacetic acid backbone substituted with a 2-fluoro-3-methylphenyl group, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

The growing demand for novel small-molecule therapeutics has placed compounds like 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid at the forefront of innovation. Its fluorinated aromatic ring enhances bioavailability and metabolic stability, addressing common challenges in drug design. Recent studies highlight its role in modulating enzyme activity, which resonates with the increasing focus on enzyme inhibitors as treatments for chronic diseases. This aligns with frequent search queries such as "fluorinated drug candidates 2024" and "cyclobutyl derivatives in medicine."

From a synthetic chemistry perspective, CAS No. 2228221-30-3 exemplifies advancements in cyclobutane ring functionalization, a hot topic in organic synthesis forums. The compound’s steric hindrance and electronic effects from the fluoro-methyl substitution offer insights into regioselective reactions, a recurring theme in AI-driven research tools like Reaxys and SciFinder. These attributes make it a subject of interest for queries like "strategies for synthesizing fluorinated cyclobutanes" and "phenylacetic acid derivatives applications."

In the context of green chemistry, 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid is also being explored for its potential to reduce synthetic steps in multi-step drug production. This addresses the industry’s push toward sustainable practices, often searched under terms like "eco-friendly pharmaceutical intermediates." Additionally, its low toxicity profile in preliminary assays makes it a candidate for further preclinical evaluation, tapping into the rising demand for "safer chemical alternatives" in regulatory discussions.

The compound’s nomenclature, including its IUPAC name and CAS registry number, ensures precise identification in global databases, a critical factor for compliance and patent filings. Searches for "CAS No. 2228221-30-3 suppliers" or "2-fluoro-3-methylphenyl derivatives" often lead to specialized chemical catalogs, reflecting its niche yet expanding market presence. Its structural analogs are frequently compared in computational chemistry studies, leveraging AI tools for molecular docking simulations—a trending topic in drug discovery circles.

As the pharmaceutical industry shifts toward personalized therapies, 2-1-(2-fluoro-3-methylphenyl)cyclobutylacetic acid represents a bridge between traditional small-molecule drugs and next-generation targeted treatments. Its versatility in structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms positions it as a key player in answering search trends like "emerging drug scaffolds 2024" and "fluorine in medicinal chemistry."